molecular formula C24H26N4O3S B5083179 7-(diethylamino)-3-{5-[(4-propoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one

7-(diethylamino)-3-{5-[(4-propoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one

Cat. No. B5083179
M. Wt: 450.6 g/mol
InChI Key: VTOUUMDMVLGYBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a derivative of coumarin, which is a fragrant organic compound in the benzopyrone chemical class. The “7-(diethylamino)” and “3-{5-[(4-propoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}” parts suggest substitutions at the 7 and 3 positions of the coumarin structure .


Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the coumarin core, followed by various substitution reactions to introduce the different functional groups .


Molecular Structure Analysis

The molecular structure would be based on the coumarin core, with the various substituents likely having significant effects on the compound’s physical and chemical properties .


Chemical Reactions Analysis

The reactivity of the compound would be influenced by the different functional groups present. For example, the amino groups might be involved in acid-base reactions, while the thiadiazole ring could participate in electrophilic aromatic substitution reactions .


Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its molecular structure. For example, the presence of polar functional groups might make it more soluble in polar solvents .

Mechanism of Action

Without specific context (such as the compound’s use as a drug or a catalyst), it’s difficult to comment on its mechanism of action .

Safety and Hazards

As with any chemical compound, handling “7-(diethylamino)-3-{5-[(4-propoxyphenyl)amino]-1,3,4-thiadiazol-2-yl}-2H-chromen-2-one” would require appropriate safety precautions. Without specific information on this compound, it’s difficult to comment on its potential hazards .

properties

IUPAC Name

7-(diethylamino)-3-[5-(4-propoxyanilino)-1,3,4-thiadiazol-2-yl]chromen-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H26N4O3S/c1-4-13-30-19-11-8-17(9-12-19)25-24-27-26-22(32-24)20-14-16-7-10-18(28(5-2)6-3)15-21(16)31-23(20)29/h7-12,14-15H,4-6,13H2,1-3H3,(H,25,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VTOUUMDMVLGYBR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=CC=C(C=C1)NC2=NN=C(S2)C3=CC4=C(C=C(C=C4)N(CC)CC)OC3=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H26N4O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

450.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.